N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-1,3-benzodioxole-5-carboxamide

• Molecular Formula: C20H13FN4O3
• Molecular Weight: 376.3 g/mol
• IUPAC Name: N-[2-(4-fluorophenyl)benzotriazol-5-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C20H13FN4O3/c21-13-2-5-15(6-3-13)25-23-16-7-4-14(10-17(16)24-25)22-20(26)12-1-8-18-19(9-12)28-11-27-18/h1-10H,11H2,(H,22,26)
• InChI Key: KNALSJYZXMZUGK-UHFFFAOYSA-N
• SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NC3=CC4=NN(N=C4C=C3)C5=CC=C(C=C5)F

Description

N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-1,3-benzodioxole-5-carboxamide, also known as FBXW7 inhibitor, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in cancer research. This compound is a potent inhibitor of the FBXW7 protein, which plays a crucial role in the regulation of cell growth and division.

Mechanism of Action

N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-1,3-benzodioxole-5-carboxamide inhibitor works by binding to the WD40 domain of the this compound protein, which is responsible for substrate recognition. This binding prevents the interaction of this compound with its substrates, leading to their accumulation and subsequent degradation. The inhibition of this compound activity results in the stabilization of various oncogenic proteins, leading to cell proliferation and tumorigenesis.
Biochemical and Physiological Effects:
This compound inhibitor has been shown to have potent anti-proliferative effects on cancer cells in vitro and in vivo. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, this compound inhibitor has been shown to inhibit tumor growth and metastasis in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-1,3-benzodioxole-5-carboxamide inhibitor is its specificity for the this compound protein, which reduces the risk of off-target effects. However, one limitation of this compound inhibitor is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo. Another limitation is the potential for resistance to develop due to the redundancy of the ubiquitin-proteasome system.

Future Directions

There are several future directions for the research on N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-1,3-benzodioxole-5-carboxamide inhibitor. One direction is the development of more potent and selective inhibitors of this compound. Another direction is the investigation of the combination of this compound inhibitor with other cancer therapies, such as chemotherapy and immunotherapy. Additionally, the exploration of the role of this compound in other diseases, such as neurodegenerative disorders, could provide new avenues for research.

Synthesis Methods

The synthesis of N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-1,3-benzodioxole-5-carboxamide inhibitor involves a multistep process that starts with the reaction of 4-fluoroaniline with 2-nitrobenzaldehyde to form 2-(4-fluorophenyl)-2-nitroethanol. The nitro group of this intermediate is then reduced to an amine group using hydrogen gas and palladium on carbon catalyst. The resulting amine is then reacted with 1,3-benzodioxole-5-carboxylic acid to form the final product, this compound inhibitor.

Scientific Research Applications

N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-1,3-benzodioxole-5-carboxamide inhibitor has been extensively studied for its potential applications in cancer research. The this compound protein is a tumor suppressor that regulates the degradation of several oncogenic proteins, including c-Myc, Cyclin E, and Notch. Mutations in the this compound gene have been found in various types of cancer, including colorectal, gastric, and pancreatic cancer. This compound inhibitor has shown promising results in preclinical studies as a potential therapeutic agent for these types of cancer.